Cas no 1693914-84-9 (1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1693914-84-9
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6491030
• PubChem ID: 165492634
• Update Time: 2025-06-29

1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine
• EN300-1148086
• 1693914-84-9

• Inchi： 1S/C11H19N3O/c1-7(2)9-10(8-4-5-15-6-8)13-14(3)11(9)12/h7-8H,4-6,12H2,1-3H3
• InChI Key： PNNBVYIGEMVXEW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1C(=C(N)N(C)N=1)C(C)C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine

1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine

The compound 1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS No: 1693914849) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring include a methyl group, an oxolan group (also known as a tetrahydrofuran group), and an isopropyl group, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The oxolan group in this compound introduces additional complexity to the molecule by providing a cyclic ether structure, which can enhance its solubility and bioavailability. The isopropyl group further modulates the physical and chemical properties of the molecule, making it suitable for specific applications in drug design.

The synthesis of 1-methyl-3-(oxolan-3-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced applications in pharmaceutical research.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable candidate for drug delivery systems.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. By modifying the substituents on the pyrazole ring, researchers have been able to enhance its selectivity towards specific cellular targets, reducing off-target effects and improving therapeutic efficacy. This approach has opened new avenues for the development of personalized medicines tailored to individual patient needs.

Furthermore, computational chemistry techniques have played a pivotal role in understanding the molecular interactions of 1-methyl-3-(oxolan-3-yl)-4-(propan-2-y l)-1H-pyrazol -5 -amine with biological systems. Advanced molecular docking studies have provided insights into its binding modes with key proteins, enabling researchers to design more effective analogs with improved pharmacokinetic profiles.

In conclusion, 1-methyl -3 -(oxolan -3 -yl ) -4 -(propan -2 -yl ) -1 H -pyrazol -5 -amine represents a cutting-edge molecule with immense potential in modern drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in the fight against various diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and personalized healthcare solutions.